Cas no 98-97-5 (2-Pyrazinecarboxylic acid)

• Product Name: 2-Pyrazinecarboxylic acid
• CAS No: 98-97-5
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• MDL: MFCD00006130
• CID: 34993
• PubChem ID: 1047
• Update Time: 2025-08-03

2-Pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2-carboxylic acid
• 2-PYRAZINECARBOXYLIC ACID
• PYRAZINECARBOXYLIC ACID
• PYRAZINOIC ACID
• RARECHEM AL BO 0493
• TIMTEC-BB SBB000051
• 2-Pyrazinecarboxylic
• 2-Pyrazinoic acid
• Paradiazinecarboxylic acid
• Piazinecarboxylic acid
• Pyrazinemonocarboxylic acid
• Pyrazinic acid
• Pyrazoic acid
• Pyrazinecarboxylice acid
• SodiumStearlyFumarate
• 1,4-Diazine-2-carboxylic acid
• Pyrazinecarboxylic A
• 2-Carboxypyrazine
• 2-Pyrazine carboxylic acid
• pyrazinoate
• PYRAZINE CARBOXYLIC ACID
• MLS000069596
• NIPZZXUFJPQHNH-UHFFFAOYSA-N
• 2WB23298SP
• NSC13146
• SMR000059041
• Pyrazine-2-carboxylicacid
• pyrazinoicacid
• FT-0631518
• HY-76353
• 2- carboxylic acid pyrazine
• pyrazin-2-carboxylic acid
• AC-2442
• PB27363
• AB-131/40186434
• 98-97-5
• Pyrazine-2-carboxylic Acid; Pyrazinamide Imp. A (EP); Pyrazinamide Impurity A
• BP-30070
• CHEMBL613
• Opera_ID_935
• Pyrazinecarboxylic acid, purum, >=98.0% (T)
• HMS2234J12
• Z104476002
• MFCD00006130
• BDBM50216541
• EN300-19900
• NSC-27192
• InChI=1/C5H4N2O2/c8-5(9)4-3-6-1-2-7-4/h1-3H,(H,8,9)
• EINECS 202-718-1
• CX1040
• AKOS000119670
• F2191-0112
• PYRAZINOIC ACID [MI]
• AM20070429
• Q-101891
• UNII-2WB23298SP
• NS00041381
• C19915
• pyrazine-carboxylic acid
• NIPZZXUFJPQHNH-UHFFFAOYSA-
• 2-pyrazinic acid
• NSC 13146
• pyrazine 2-carboxylic acid
• VGL
• PS-3389
• Q7263414
• 2-Pyrazinecarboxylicacid
• HMS3371F05
• Pyrazinecarboxylic acid, 99%
• SY001166
• CS-M0892
• SCHEMBL23757
• CHEBI:71311
• DTXSID30243367
• NSC27192
• P0940
• NSC-13146
• STR06281
• 2pyrazinecarboxylic acid
• pyrazinecarboxylic acids
• DB-025265
• Pyrazine2carboxylic acid
• FP15650
• CHEBI:48345
• 2Pyrazine carboxylic acid
• STK802305
• 2Pyrazinoic acid
• DTXCID30165858
• 2-Pyrazinecarboxylic acid

• MDL： MFCD00006130
• Inchi： 1S/C5H4N2O2/c8-5(9)4-3-6-1-2-7-4/h1-3H,(H,8,9)
• InChI Key： NIPZZXUFJPQHNH-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CN=1)=O
• BRN： 112305

Computed Properties

• Exact Mass: 124.02700
• Monoisotopic Mass: 124.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White needle like crystals.
• Density: 1.4317 (rough estimate)
• Melting Point: 222-225 °C (dec.) (lit.)
• Boiling Point: 313.1°C at 760 mmHg
• Flash Point: 143.1℃
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: Dissolve in cold water
• PSA: 63.08000
• LogP: 0.17480
• Merck: 8970
• pka: pK (25°) 2.92
• Solubility: Soluble in hot water, insoluble in ether, chloroform, benzene, etc.

2-Pyrazinecarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds